2-((1-(4-Acetylphenyl)-2,5-dioxopyrrolidin-3-yl)thio)benzoic acid

• IUPAC Name: 2-[1-(4-acetylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylbenzoic acid
• InChI: InChI=1S/C19H15NO5S/c1-11(21)12-6-8-13(9-7-12)20-17(22)10-16(18(20)23)26-15-5-3-2-4-14(15)19(24)25/h2-9,16H,10H2,1H3,(H,24,25)
• InChI Key: JLTWKMJCVNVCMP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2C(=O)CC(C2=O)SC3=CC=CC=C3C(=O)O
• Molecular Formula: C19H15NO5S
• Molecular Weight: 369.4 g/mol
• CAS No.: 496779-16-9

Description

2-((1-(4-Acetylphenyl)-2,5-dioxopyrrolidin-3-yl)thio)benzoic acid is a useful research compound. Its molecular formula is C19H15NO5S and its molecular weight is 369.39. The purity is usually 95%.
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Scientific Research Applications

Hepatic Peroxisome Proliferation

Compounds structurally different from traditional hypolipidemic agents have been found to induce hepatic peroxisome proliferation in liver cells, which suggests a possible relationship between hepatic peroxisome proliferation and hypolipidemia. This indicates that related compounds, including potentially "2-((1-(4-Acetylphenyl)-2,5-dioxopyrrolidin-3-yl)thio)benzoic acid," could be explored for their effects on liver cell biology and lipid metabolism (Reddy & Krishnakantha, 1975).

Photovoltaic Studies

Heteroaryl incorporated acetylide-functionalized pyridinyl ligands have been synthesized and used to create dinuclear Cu(I) complexes, demonstrating moderate power conversion efficiency in dye-sensitized solar cells (DSSCs). This research suggests that structurally similar compounds to "this compound" might have applications in developing new materials for solar energy conversion (Jayapal et al., 2018).

Coordination Polymers and Photophysical Properties

Research on lanthanide-based coordination polymers assembled from derivatives of 3,5-dihydroxy benzoates has highlighted their interesting structural and photophysical properties. These findings imply that compounds like "this compound" could be valuable in the synthesis and study of new coordination compounds with potential applications in materials science and luminescence-based technologies (Sivakumar et al., 2011).

Catalysis and Oxidation Reactions

A study on the oxidation of acetophenones to benzoic acids using molecular oxygen with specific catalytic systems indicates the potential of certain compounds in facilitating selective oxidation processes. This research suggests that "this compound" and related chemicals could be explored for their catalytic properties in organic synthesis and environmental applications (Nakamura, Obora, & Ishii, 2009).